5-{[3-(Cyclohexylcarbamoyl)-4,5-dimethylthiophen-2-yl]amino}-5-oxopentanoic acid

• Molecular Formula: C18H26N2O4S
• Molecular Weight: 366.5 g/mol
• IUPAC Name: 5-[[3-(cyclohexylcarbamoyl)-4,5-dimethylthiophen-2-yl]amino]-5-oxopentanoic acid
• InChI: InChI=1S/C18H26N2O4S/c1-11-12(2)25-18(20-14(21)9-6-10-15(22)23)16(11)17(24)19-13-7-4-3-5-8-13/h13H,3-10H2,1-2H3,(H,19,24)(H,20,21)(H,22,23)
• InChI Key: CABHGRFPYRFHGJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C(=O)NC2CCCCC2)NC(=O)CCCC(=O)O)C

Description

5-({3-[(CYCLOHEXYLAMINO)CARBONYL]-4,5-DIMETHYL-2-THIENYL}AMINO)-5-OXOPENTANOIC ACID is a complex organic compound with potential applications in various scientific fields. This compound features a cyclohexylamino group, a carbonyl group, and a thienyl group, making it a unique molecule with interesting chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-({3-[(CYCLOHEXYLAMINO)CARBONYL]-4,5-DIMETHYL-2-THIENYL}AMINO)-5-OXOPENTANOIC ACID typically involves multi-step organic reactionsSpecific reaction conditions such as temperature, solvents, and catalysts are crucial for the successful synthesis of this compound .

Industrial Production Methods

Industrial production of this compound may involve large-scale organic synthesis techniques, including the use of continuous flow reactors to ensure consistent quality and yield. The process may also include purification steps such as recrystallization or chromatography to obtain the desired purity .

Chemical Reactions Analysis

Types of Reactions

5-({3-[(CYCLOHEXYLAMINO)CARBONYL]-4,5-DIMETHYL-2-THIENYL}AMINO)-5-OXOPENTANOIC ACID can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions such as temperature, pressure, and solvent choice are critical for achieving the desired products.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or alkanes .

Scientific Research Applications

5-({3-[(CYCLOHEXYLAMINO)CARBONYL]-4,5-DIMETHYL-2-THIENYL}AMINO)-5-OXOPENTANOIC ACID has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-({3-[(CYCLOHEXYLAMINO)CARBONYL]-4,5-DIMETHYL-2-THIENYL}AMINO)-5-OXOPENTANOIC ACID involves its interaction with specific molecular targets. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects. For example, it may inhibit certain enzymes or receptors, thereby altering cellular processes.

Comparison with Similar Compounds

Similar Compounds

6-({[(CYCLOHEXYLAMINO)CARBONYL]AMINO}HEXANOIC ACID): Shares the cyclohexylamino and carbonyl groups but differs in the length of the carbon chain.

4-({[(CYCLOHEXYLAMINO)CARBONYL]AMINO}BUTANOIC ACID): Similar structure but with a shorter carbon chain.

Uniqueness

5-({3-[(CYCLOHEXYLAMINO)CARBONYL]-4,5-DIMETHYL-2-THIENYL}AMINO)-5-OXOPENTANOIC ACID is unique due to the presence of the thienyl group, which imparts distinct chemical properties and potential biological activities compared to its analogs .